Cas no 1416372-35-4 (2-(5-Bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane)

2-(5-Bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane structure
1416372-35-4 structure
Product Name:2-(5-Bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane
CAS No:1416372-35-4
MF:C13H15BrF2O2
MW:321.1578104496
CID:1091024
PubChem ID:73554364
Update Time:2025-04-20

2-(5-Bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane
    • 2-(5-BROMO-2,4-DIFLUORO-3-METHYL-PHENYL)-5,5-DIMETHYL-[1,3]DIOXANE
    • DB-337682
    • 1416372-35-4
    • 2-(5-Bromo-2,4-difluoro-3-methylphenyl)-5,5-dimethyl-1,3-dioxane
    • Inchi: 1S/C13H15BrF2O2/c1-7-10(15)8(4-9(14)11(7)16)12-17-5-13(2,3)6-18-12/h4,12H,5-6H2,1-3H3
    • InChI Key: OFIWSIDRKXLXAD-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C)C(=C(C=1)C1OCC(C)(C)CO1)F)F

Computed Properties

  • Exact Mass: 320.02235g/mol
  • Monoisotopic Mass: 320.02235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 18.5Ų
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